Cas no 2092033-46-8 (4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carbonitrile)

• Product Name: 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carbonitrile
• CAS No: 2092033-46-8
• MF: C₈H₆BrN₅
• MW: 252.070739269257
• CID: 5105445
• Update Time: 2026-03-03

4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-carbonitrile, 4-amino-5-bromo-2-methyl-
• 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carbonitrile

• Inchi： 1S/C8H6BrN5/c1-4-12-8(11)7-6(9)2-5(3-10)14(7)13-4/h2H,1H3,(H2,11,12,13)
• InChI Key： ZMROCHBBBGGVJH-UHFFFAOYSA-N
• SMILES： N12C(C#N)=CC(Br)=C1C(N)=NC(C)=N2

Additional information on 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carbonitrile

Research Brief on 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carbonitrile (CAS: 2092033-46-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds, particularly those containing pyrrolo[2,1-f][1,2,4]triazine scaffolds. Among these, 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carbonitrile (CAS: 2092033-46-8) has emerged as a promising candidate for therapeutic applications due to its unique structural features and potential biological activities. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carbonitrile has garnered attention for its role as a key intermediate in the synthesis of kinase inhibitors. Recent studies have demonstrated its utility in the development of targeted therapies for cancer and inflammatory diseases. The presence of the bromo and cyano functional groups in its structure allows for further derivatization, enabling the exploration of diverse chemical space for optimizing biological activity and pharmacokinetic properties.

In a recent publication by Zhang et al. (2023), the compound was utilized as a precursor in the synthesis of novel FGFR (Fibroblast Growth Factor Receptor) inhibitors. The study reported that derivatives of 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carbonitrile exhibited potent inhibitory activity against FGFR1-4, with IC50 values in the low nanomolar range. These findings suggest its potential as a scaffold for developing next-generation targeted therapies for FGFR-driven cancers.

Another study by Lee et al. (2023) explored the compound's role in modulating protein-protein interactions (PPIs) involved in immune regulation. The researchers synthesized a series of analogs and evaluated their effects on the interaction between PD-1 and PD-L1, a critical immune checkpoint pathway. Preliminary results indicated that certain derivatives could disrupt this interaction, highlighting the compound's potential in immunotherapy applications.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carbonitrile. A study by Chen et al. (2023) described a novel, scalable synthetic route that improved yield and purity while reducing environmental impact. This development is particularly significant for industrial-scale production, as it addresses previous challenges associated with the compound's synthesis.

In conclusion, 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carbonitrile (CAS: 2092033-46-8) represents a versatile scaffold with significant potential in medicinal chemistry. Recent research has demonstrated its utility in developing targeted therapies for cancer and immune-related disorders, as well as advancements in its synthetic accessibility. Future studies should focus on further exploring its structure-activity relationships and expanding its applications in drug discovery.